BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Architecture of Sesamin: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274

An In-depth Analysis of the Furofuran Lignan from Sesamum indicum

Sesamin, a prominent lignan isolated from sesame seeds (Sesamum indicum) and sesame oil,
has garnered significant attention within the scientific community for its diverse
pharmacological activities.[1] As a non-competitive inhibitor of the A5-desaturase enzyme and
an antagonist of nuclear receptors such as the Pregnane X Receptor (PXR), its potential
applications in metabolic regulation and drug development are areas of active investigation.[2]
[3] This guide provides a detailed technical overview of the chemical structure, physicochemical
properties, and analytical methodologies pertinent to sesamin, tailored for researchers,
chemists, and drug development professionals.

Chemical Identity and Structure

Sesamin is classified as a furofuran lignan, characterized by a central tetrahydro-furo[3,4-
cJfuran ring system.[2] This core is symmetrically substituted at the 1 and 4 positions with 1,3-
benzodioxole (or methylenedioxyphenyl) groups. The naturally occurring and most studied form
is (+)-sesamin.

The stereochemistry of (+)-sesamin is crucial to its identity and is defined as (1S,3aR,4S,6aR).
[2] This specific spatial arrangement of the substituents on the fused furan rings dictates its
biological activity.

Chemical Structure Visualization
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The chemical structure of (+)-sesamin is depicted below, illustrating the core furofuran scaffold
and the attached benzodioxole moieties.
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Figure 1: Skeletal Diagram of (+)-Sesamin
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Figure 2: Sesamin's Antagonistic Action on the PXR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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